Cas no 1485182-00-0 ()

1485182-00-0 structure

1485182-00-0 structure

Product Name:

CAS No:1485182-00-0

Molecular Formula:

Molecular Weight:

CID:6635302

Properties

Names and Identifiers

Synthesis

Synthetic Circuit 1

75-16-1

75-16-1

37413-91-5

37413-91-5

1485182-00-0

1485182-00-0

1485181-97-2

1485181-97-2

14622-51-6

14622-51-6

14622-47-0

14622-47-0

10106-41-9

10106-41-9

4258-83-7

4258-83-7

Reaction Conditions

1.1 Catalysts: Cupric chloride Solvents: Tetrahydrofuran ; 1 min, < 3 °C
1.2 Solvents: Tetrahydrofuran ; 2 min, < 3 °C
1.3 Reagents: Chlorotrimethylsilane
1.4 Solvents: Tetrahydrofuran ; 23 min, < 2 °C; 12 min, < 2 °C
1.5 Reagents: Triethylamine
1.6 Reagents: Ammonium chloride Solvents: Water
1.7 Reagents: Peracetic acid Solvents: Dichloromethane ; 4 min, < 4 °C; 19 h, < 4 °C
1.8 Reagents: Hydrochloric acid Solvents: Water

Reference

Expedient synthesis of 17α,21-dihydroxy-9β,11β-epoxy-16α-methylpregna-1,4-diene-3,20-dione 21-acetate from prednisolone utilising a novel Mattox rearrangement

Hulcoop, David G.; Shapland, Peter D. P., Steroids, 2013, 78(12-13), 1281-1287

Raw materials

21-Acetoxypregna-1,4,9(11),16-tetraene-3,20-dione

Preparation Products

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